Cas no 88071-21-0 (2-Propanone, 1-(4-hydroxybutoxy)-)

• Product name: 2-Propanone, 1-(4-hydroxybutoxy)-
• CAS No: 88071-21-0
• MF: C₇H₁₄O₃
• MW: 146.18426
• CID: 646289
• PubChem ID: 57199272

2-Propanone, 1-(4-hydroxybutoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(4-hydroxybutoxy)-
• 1-(4-hydroxybutoxy)propan-2-one
• DTXSID20720531
• 88071-21-0

• Inchi： InChI=1S/C7H14O3/c1-7(9)6-10-5-3-2-4-8/h8H,2-6H2,1H3
• InChI Key： XDWGKZZROLFMDK-UHFFFAOYSA-N
• SMILES： CC(=O)COCCCCO

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.5Ų